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Cat. No.: B194119 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Domiphen bromide is a quaternary ammonium compound widely recognized for its antiseptic

and disinfectant properties. As a cationic surfactant, it is utilized in a variety of pharmaceutical

and cosmetic formulations, including lozenges, oral rinses, and topical creams. Its broad-

spectrum antimicrobial activity, coupled with anti-inflammatory properties, makes it a compound

of significant interest in the ongoing search for effective agents against a wide range of

pathogens. This technical guide provides an in-depth overview of the spectrum of activity of

domiphen bromide, its mechanism of action, quantitative efficacy data, and the experimental

protocols used for its evaluation.

Mechanism of Action
The primary antimicrobial mechanism of domiphen bromide stems from its chemical structure

as a quaternary ammonium salt. The molecule's positively charged nitrogen atom facilitates a

multi-faceted attack on microbial cells.

Cell Membrane Disruption: The cationic head of domiphen bromide interacts with

negatively charged components of the microbial cell membrane, such as phospholipids and

integral proteins. This interaction leads to the integration of the molecule into the lipid bilayer,

disrupting its fluidity and integrity.
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Increased Permeability: The disruption of the membrane leads to an increase in its

permeability, causing the leakage of essential intracellular components like ions, nucleotides,

and metabolites. This leakage disrupts the cell's osmotic balance and vital cellular

processes, ultimately leading to cell death.

Protein Denaturation: Domiphen bromide can also denature critical microbial proteins,

including enzymes and structural proteins. By causing these proteins to unfold and lose their

functional conformation, it effectively collapses essential cellular functions.

This comprehensive mechanism allows domiphen bromide to exert both bactericidal and

fungicidal effects.
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Figure 1: Mechanism of action of Domiphen Bromide against microbial cells.

Spectrum of Activity
Domiphen bromide exhibits a broad spectrum of activity against various classes of

pathogens, including bacteria, fungi, viruses, and protozoa. Its efficacy is particularly

pronounced against Gram-positive bacteria and various fungal species.
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Antibacterial Activity
Domiphen bromide is highly effective against Gram-positive bacteria and demonstrates

activity against certain Gram-negative bacteria, often at slightly higher concentrations. Its

efficacy is quantified using metrics such as the Minimum Inhibitory Concentration (MIC), the

lowest concentration that inhibits visible growth, and the Minimum Bactericidal Concentration

(MBC), the lowest concentration that results in bacterial death.

Pathogen Strain MIC MBC Citation

Gram-Positive

Bacteria

Staphylococcus

aureus
ATCC 6538 2 µg/mL 8 µg/mL

Staphylococcus

aureus
ATCC 25923 1 µg/mL (1 mg/L) -

Bacillus cereus DSM31 1 µg/mL (1 mg/L) -

Gram-Negative

Bacteria

Escherichia coli 8099 2-4 µg/mL 4 µg/mL

Escherichia coli ATCC 25922 8 µg/mL (8 mg/L) -

Pseudomonas

aeruginosa
ATCC 27853 8 µg/mL (8 mg/L) -

Note: MIC and MBC values can vary based on the specific strain and testing conditions.

Antifungal Activity
The compound has demonstrated significant fungicidal properties, particularly against Candida

and Aspergillus species. This includes activity against biofilms, which are notoriously difficult to

eradicate.
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Pathogen Strain MIC MBC Citation

Candida albicans ATCC 10231 4 µg/mL 8 µg/mL

Aspergillus

fumigatus

Wild-type &

Azole-resistant
8 µg/mL -

Antiviral and Antiprotozoal Activity
Recent studies have explored the broader applications of domiphen bromide, revealing

activity against certain
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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